Cas no 1286712-86-4 (2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1286712-86-4
• MF: C₁₆H₁₁N₃O₃S
• MW: 325.341841936111
• CID: 5833841
• PubChem ID: 52992024
• Update Time: 2025-07-09

2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)methyl]isoindole-1,3-dione
• F2135-1076
• 2-((7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)methyl)isoindoline-1,3-dione
• AKOS024627449
• 1286712-86-4
• 2-({7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C16H11N3O3S/c1-9-6-13(20)19-10(8-23-16(19)17-9)7-18-14(21)11-4-2-3-5-12(11)15(18)22/h2-6,8H,7H2,1H3
• InChI Key： QWVLOECSDXZZCB-UHFFFAOYSA-N
• SMILES： S1C=C(CN2C(C3C=CC=CC=3C2=O)=O)N2C(C=C(C)N=C12)=O

Computed Properties

• Exact Mass: 325.05211239g/mol
• Monoisotopic Mass: 325.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Analysis of 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1286712-86-4)

In the realm of pharmaceutical and organic chemistry, 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1286712-86-4) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic compound, characterized by its fused thiazolo[3,2-a]pyrimidine and isoindole-1,3-dione moieties, presents a compelling case for researchers exploring novel bioactive molecules. Its molecular architecture suggests possible interactions with biological targets, making it a subject of interest in drug discovery pipelines.

The compound's 7-methyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine core is particularly noteworthy, as this scaffold is frequently associated with diverse pharmacological activities. Recent studies highlight the growing demand for small molecule modulators targeting specific enzymes or receptors, and this compound's structural features align well with such applications. Researchers are increasingly investigating its potential as a kinase inhibitor or allosteric modulator, given the prevalence of similar structures in these drug classes.

From a synthetic chemistry perspective, the incorporation of both thiazole and pyrimidine rings in CAS 1286712-86-4 offers interesting challenges and opportunities. The compound's isoindole-1,3-dione component adds another layer of complexity, potentially influencing its solubility, stability, and binding characteristics. These structural attributes make it a valuable subject for structure-activity relationship (SAR) studies, particularly in the context of optimizing drug-like properties.

The pharmaceutical industry's current focus on targeted therapies and precision medicine has increased interest in compounds like 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione. Its potential application in addressing protein-protein interactions, a challenging yet promising area in drug development, makes it particularly relevant. The compound's ability to potentially disrupt specific molecular interactions could pave the way for novel therapeutic approaches in various disease areas.

Analytical characterization of CAS 1286712-86-4 reveals important physicochemical properties that influence its research utility. The compound's logP value, hydrogen bond donors/acceptors, and molecular weight all fall within ranges typically considered favorable for drug discovery candidates. These characteristics, combined with its unique structural features, contribute to its growing popularity in medicinal chemistry research and high-throughput screening programs.

Recent advances in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione. Virtual screening techniques can predict potential binding modes and biological activities, accelerating the identification of promising candidates for further development. This aligns with the pharmaceutical industry's push toward more efficient lead compound identification and optimization strategies.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Researchers are exploring its utility in chemical biology as a tool compound for studying biological pathways and mechanisms. Its unique structure could serve as a valuable molecular probe for investigating specific cellular processes or as a scaffold for developing fluorescent tags or other specialized research reagents.

From a commercial perspective, the availability of CAS 1286712-86-4 from specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. The compound's growing presence in scientific literature and patent applications suggests increasing recognition of its potential value. As research continues, we may see expanded applications in areas such as materials science or agrochemical development, where heterocyclic compounds often find utility.

Quality control and characterization of 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione remain critical considerations for researchers. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying purity and structural integrity. These quality assurance measures are particularly important given the compound's potential use in sensitive biological assays and screening platforms.

Looking forward, the scientific community anticipates continued interest in CAS 1286712-86-4 and related analogs. The compound represents an interesting case study in rational drug design and fragment-based drug discovery. As researchers uncover more about its biological activities and potential therapeutic applications, we may see increased optimization efforts to enhance its pharmacokinetic properties and target selectivity for specific disease indications.

In conclusion, 2-({7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-3-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1286712-86-4) stands as a compelling example of how complex heterocyclic structures can offer diverse research opportunities. Its unique combination of thiazolo[3,2-a]pyrimidine and phthalimide components creates a versatile platform for scientific exploration across multiple disciplines. As research methodologies continue to advance, this compound will likely remain a subject of interest for scientists pursuing innovations in drug discovery, chemical biology, and related fields.